(R)-3-Ethoxypyrrolidine
Overview
Description
“®-3-Ethoxypyrrolidine” is a chemical compound with the CAS Number: 651341-51-4 . It has a molecular weight of 115.18 and its IUPAC name is (3R)-3-ethoxypyrrolidine .
Molecular Structure Analysis
The molecular formula of “®-3-Ethoxypyrrolidine” is C6H13NO . The InChI code for this compound is 1S/C6H13NO/c1-2-8-6-3-4-7-5-6/h6-7H,2-5H2,1H3/t6-/m1/s1 .Physical And Chemical Properties Analysis
“®-3-Ethoxypyrrolidine” is a liquid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Nanocrystal Synthesis
®-3-Ethoxypyrrolidine: may play a role in the synthesis of nanocrystals. Nanocrystals have a wide range of applications due to their unique properties such as size-dependent optical and electronic characteristics. They are used in various fields, including electronics, photonics, and biomedicine .
Drug Delivery Systems
In the pharmaceutical industry, ®-3-Ethoxypyrrolidine could be utilized in the development of drug delivery systems. Its structural properties might help in the formation of nanocarriers that can encapsulate drugs, enhancing their delivery and efficacy .
Green Chemistry
®-3-Ethoxypyrrolidine: might contribute to green chemistry practices by acting as a solvent or catalyst that is less toxic and more environmentally friendly compared to traditional organic solvents. This aligns with the growing trend of using safer chemicals in scientific research .
Biofilm Research
This compound could be involved in biofilm research, particularly in understanding the roles of biofilm structure and mechanics in persistent infections. It might be used to synthesize molecules that can interfere with biofilm formation .
Novelty in Scientific Research
®-3-Ethoxypyrrolidine: might be used to synthesize new compounds with potential applications in various scientific fields. It could also serve as a benchmark in studies that introduce novelty indicators for scientific research .
Genomics Research
The compound could have applications in genomics research, where it might be used in the synthesis of reagents or as a part of protocols for studying the human genome and its implications in health and disease .
Safety and Hazards
properties
IUPAC Name |
(3R)-3-ethoxypyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-2-8-6-3-4-7-5-6/h6-7H,2-5H2,1H3/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEBOYHJEUFJZPE-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[C@@H]1CCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30654358 |
Source
|
| Record name | (3R)-3-Ethoxypyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30654358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-Ethoxypyrrolidine | |
CAS RN |
651341-51-4 |
Source
|
| Record name | (3R)-3-Ethoxypyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30654358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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